Cas no 2228755-39-1 (3-chloro-2-(prop-2-yn-1-yl)phenol)

• Product Name: 3-chloro-2-(prop-2-yn-1-yl)phenol
• CAS No: 2228755-39-1
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 6250531
• PubChem ID: 165637733
• Update Time: 2025-06-14

3-chloro-2-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(prop-2-yn-1-yl)phenol
• 2228755-39-1
• EN300-1981009

• Inchi： 1S/C9H7ClO/c1-2-4-7-8(10)5-3-6-9(7)11/h1,3,5-6,11H,4H2
• InChI Key： ZUAVAGYXHNTOIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC#C)O

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 3-chloro-2-(prop-2-yn-1-yl)phenol

Comprehensive Overview of 3-chloro-2-(prop-2-yn-1-yl)phenol (CAS No. 2228755-39-1): Properties, Applications, and Industry Insights

The chemical compound 3-chloro-2-(prop-2-yn-1-yl)phenol (CAS No. 2228755-39-1) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. This chlorinated phenolic derivative features a propargyl group at the 2-position, making it a valuable intermediate in organic synthesis. Researchers and manufacturers alike are exploring its utility in pharmaceutical intermediates, agrochemical formulations, and specialty chemicals, particularly as the demand for functionalized phenolic compounds continues to rise in global markets.

From a molecular perspective, 3-chloro-2-(prop-2-yn-1-yl)phenol exhibits intriguing reactivity patterns. The presence of both chloro and propargyl substituents on the aromatic ring enables diverse chemical transformations, including Sonogashira couplings, click chemistry reactions, and electrophilic substitutions. These characteristics make it particularly valuable in medicinal chemistry, where researchers are investigating its potential as a building block for bioactive molecules. Recent studies have highlighted its role in developing compounds with potential antimicrobial properties, aligning with the growing need for novel anti-infective agents in the pharmaceutical sector.

The synthesis and handling of 2228755-39-1 require specialized expertise due to its reactive functional groups. Industry best practices emphasize controlled environments during production to maintain compound integrity. Quality control measures typically involve advanced analytical techniques such as HPLC purification, GC-MS analysis, and NMR characterization to ensure batch-to-batch consistency. These rigorous standards are particularly crucial when the compound is intended for use in high-value applications where purity thresholds exceed 98%.

In the context of green chemistry initiatives, there's growing interest in developing sustainable production methods for 3-chloro-2-(prop-2-yn-1-yl)phenol. Researchers are exploring catalytic processes that minimize waste generation and reduce reliance on hazardous reagents. This aligns with broader industry trends toward environmentally friendly synthesis and atom-efficient reactions. The compound's potential for biodegradation and its environmental fate are also active areas of investigation, particularly in light of increasing regulatory scrutiny on industrial chemicals.

Market analysts note steady growth in demand for specialty phenolic compounds like 2228755-39-1, driven by expansion in the life sciences and performance materials sectors. The Asia-Pacific region has emerged as a significant production hub, with manufacturers investing in scale-up technologies to meet global requirements. Supply chain considerations for this compound often emphasize cold chain logistics and inert atmosphere packaging to preserve stability during transportation and storage.

From a regulatory standpoint, 3-chloro-2-(prop-2-yn-1-yl)phenol falls under various international chemical inventories, with compliance requirements varying by jurisdiction. Manufacturers and users must stay abreast of evolving REACH regulations, TSCA listings, and regional chemical control laws. Proper safety data sheets and risk assessments are essential components of responsible handling protocols, particularly in industrial settings where large quantities may be processed.

Innovation surrounding CAS 2228755-39-1 continues to accelerate, with patent literature revealing novel applications in material science and electronic chemicals. Its structural features make it a candidate for developing advanced polymers with specific thermal or electrical properties. Furthermore, the compound's potential in photoresist formulations for semiconductor manufacturing represents an exciting frontier, coinciding with global investments in microelectronics production capabilities.

Academic and industrial laboratories frequently search for high-purity 3-chloro-2-(prop-2-yn-1-yl)phenol suppliers, with particular interest in custom synthesis options and bulk quantities. The compound's storage stability under various conditions and compatibility with common organic solvents are frequent topics in technical inquiries. These practical considerations are crucial for researchers designing experiments or process chemists scaling up production.

Looking ahead, the scientific community anticipates expanded applications for 2228755-39-1 as synthetic methodologies advance. The integration of continuous flow chemistry and process intensification techniques may revolutionize its production economics. Meanwhile, computational chemistry approaches are enabling better prediction of its structure-activity relationships, potentially unlocking new therapeutic or functional material applications that leverage its unique molecular architecture.